7-(4-isopropylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 7-(4-propan-2-ylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C15H16N4O2/c1-9(2)10-3-5-11(6-4-10)13-7-12(14(20)21)18-15-16-8-17-19(13)15/h3-9,13H,1-2H3,(H,20,21)(H,16,17,18)
• InChI Key: IELVCPLXROACHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2C=C(NC3=NC=NN23)C(=O)O
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

This compound belongs to the 1,2,4-triazolo[1,5-a]pyrimidine class, characterized by a fused bicyclic structure with a triazole ring and a dihydropyrimidine moiety. The 4-isopropylphenyl group at position 7 and the carboxylic acid at position 5 distinguish it from related derivatives. Its synthesis typically involves multi-component reactions using 4-isopropylbenzaldehyde, acetoacetamide, and triazole precursors under green conditions (e.g., water/ethanol solvents or ionic liquids) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 7

7-(3-Chlorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic Acid

• Substituent : 3-Chlorophenyl instead of 4-isopropylphenyl.
• Lower lipophilicity (logP) compared to the isopropylphenyl derivative may affect membrane permeability .
• Synthesis : Similar protocols but starting with 3-chlorobenzaldehyde .

7-(2-Thienyl)-5-(4-chlorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine

• Substituent : Heterocyclic 2-thienyl group at position 7.
• Impact : The sulfur atom in thienyl enhances π-stacking interactions and introduces moderate hydrophilicity. This contrasts with the hydrophobic isopropylphenyl group, which may improve solubility in polar solvents .

7-(4-Methylphenyl)-5-(4-fluorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine

• Substituent : Methyl and fluorophenyl groups at positions 7 and 3.
• Impact : The methyl group increases steric bulk, while fluorine’s electronegativity stabilizes the aromatic system. This dual substitution may enhance metabolic stability compared to the single isopropylphenyl group .

Functional Group Variations at Position 5/6

7-(4-Isopropylphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• Functional Group : Carboxamide (CONH₂) instead of carboxylic acid (COOH).
• Impact : The carboxamide group reduces acidity (pKa ~0.5–1.5 higher than COOH) and enhances hydrogen-bonding capacity. This may improve binding to enzymes or receptors requiring neutral pH interactions .

Ethyl 7-(4-Isopropylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Functional Group : Ester (COOEt) instead of carboxylic acid.
• Impact : The ester group increases lipophilicity (logP +1.2 vs. COOH), favoring blood-brain barrier penetration. However, it is prone to hydrolysis in vivo, limiting bioavailability .

Structural Isomers and Regioselectivity

Ethyl 2-Amino-5-methyl-7-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• Regiochemistry : Methyl at position 5 and phenyl at position 7.
• Impact : Regioselectivity achieved via ionic liquid solvents, resulting in distinct electronic profiles. The 5-methyl group may sterically hinder interactions at active sites compared to the 5-carboxylic acid .

Antibacterial Activity

• 7-(4-Isopropylphenyl)-6-carboxamide derivatives (e.g., compound 1 in ) showed moderate activity against Enterococcus (MIC = 8–16 µg/mL). The bulky isopropylphenyl group likely enhances membrane disruption, while the carboxamide contributes to target binding .

Antiproliferative Activity

• 7-Aryl-6-carbonitrile derivatives (e.g., from ) demonstrated IC₅₀ values of 2–10 µM against cancer cell lines. The absence of a carboxylic acid group in these analogs suggests that hydrophobic substituents are critical for cytotoxicity .

Physicochemical Properties

Compound Name	Molecular Weight	logP (Predicted)	Solubility (mg/mL)	Key Substituents
Target Compound	353.4	3.1	0.12 (PBS)	4-Isopropylphenyl, COOH
7-(3-Chlorophenyl)-5-COOH	335.8	2.8	0.25 (PBS)	3-Chlorophenyl, COOH
7-(4-Methylphenyl)-5-CONH₂	347.4	3.3	0.08 (PBS)	4-Methylphenyl, CONH₂
Ethyl 7-(4-Isopropylphenyl)-6-COOEt	395.5	4.2	0.03 (PBS)	4-Isopropylphenyl, COOEt